Cas no 1024126-29-1 (1-(3-(2-Chlorophenyl)-5-methylisoxazol-4-ylcarbonyl)-3-(4-(trifluoromethoxy)phenyl)thiourea)

• Product Name: 1-(3-(2-Chlorophenyl)-5-methylisoxazol-4-ylcarbonyl)-3-(4-(trifluoromethoxy)phenyl)thiourea
• CAS No: 1024126-29-1
• MF: C₁₉H₁₃ClF₃N₃O₃S
• MW: 455.838032484055
• MDL: MFCD02662233
• CID: 4677151
• Update Time: 2023-08-15

1-(3-(2-Chlorophenyl)-5-methylisoxazol-4-ylcarbonyl)-3-(4-(trifluoromethoxy)phenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3-(2-CHLOROPHENYL)-5-METHYLISOXAZOL-4-YLCARBONYL)-3-(4-(TRIFLUOROMETHOXY)PHENYL)THIOUREA
• 3-(2-chlorophenyl)-5-methyl-N-[[4-(trifluoromethoxy)phenyl]carbamothioyl]-1,2-oxazole-4-carboxamide
• 3-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-1-[4-(trifluoromethoxy)phenyl]thiourea
• 1-(3-(2-Chlorophenyl)-5-methylisoxazol-4-ylcarbonyl)-3-(4-(trifluoromethoxy)phenyl)thiourea

• MDL： MFCD02662233
• Inchi： 1S/C19H13ClF3N3O3S/c1-10-15(16(26-29-10)13-4-2-3-5-14(13)20)17(27)25-18(30)24-11-6-8-12(9-7-11)28-19(21,22)23/h2-9H,1H3,(H2,24,25,27,30)
• InChI Key： FWJYJTAJPWLCCM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(NC(NC2C=CC(=CC=2)OC(F)(F)F)=S)=O)=C(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 620
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas